Cas no 68766-79-0 (5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)-)

• Product Name: 5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)-
• CAS No: 68766-79-0
• MF: C₂₀H₁₅NO₂
• MW: 301.338605165482
• CID: 528914
• PubChem ID: 6385545
• Update Time: 2025-04-19

5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

• 5(4H)-Oxazolone,2-(2-phenylethenyl)-4-(3-phenyl-2-propen-1-ylidene)-
• (4Z)-2-[(E)-2-phenylethenyl]-4-[(E)-3-phenylprop-2-enylidene]-1,3-oxazol-5-one
• AC1O4CKY
• NSC201755
• NSC-201755
• SCHEMBL22692997
• CHEBI:113065
• DTXSID80423016
• 68766-79-0

• Inchi： 1S/C20H15NO2/c22-20-18(13-7-12-16-8-3-1-4-9-16)21-19(23-20)15-14-17-10-5-2-6-11-17/h1-15H/b12-7+,15-14+,18-13-
• InChI Key： CQLPNSSOUAVJOB-DWVGNRLYSA-N
• SMILES： O1C(/C(=C/C=C/C2C=CC=CC=2)/N=C1C=CC1C=CC=CC=1)=O |t:16|

Computed Properties

• Exact Mass: 301.11035
• Monoisotopic Mass: 301.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.7A^2

Experimental Properties

• Density: 1.08
• Boiling Point: 463.3°Cat760mmHg
• Flash Point: 197.9°C
• Refractive Index: 1.58
• PSA: 38.66
• LogP: 3.68800